Cas no 139487-04-0 (2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-)

• Product name: 2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
• CAS No: 139487-04-0
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• CID: 1272649
• PubChem ID: 22287528

2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
• 5-iodo-1,3-dimethyl-2,3-dihydrobenzimidazol-2-one
• 5-Iodo-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 139487-04-0
• SCHEMBL6353037
• PHTYTHNNMCCFET-UHFFFAOYSA-N
• AKOS020056640

• Inchi： InChI=1S/C9H9IN2O/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13/h3-5H,1-2H3
• InChI Key： PHTYTHNNMCCFET-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C(C=C2)I)N(C1=O)C

Computed Properties

• Exact Mass: 287.97557
• Monoisotopic Mass: 287.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55